Cas no 1804514-21-3 (2-Cyano-6-mercaptoisonicotinic acid)

• Product Name: 2-Cyano-6-mercaptoisonicotinic acid
• CAS No: 1804514-21-3
• MF: C₇H₄N₂O₂S
• MW: 180.183859825134
• CID: 4802651
• Update Time: 2025-11-06

2-Cyano-6-mercaptoisonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-mercaptoisonicotinic acid

• Inchi： 1S/C7H4N2O2S/c8-3-5-1-4(7(10)11)2-6(12)9-5/h1-2H,(H,9,12)(H,10,11)
• InChI Key： GLDNPRNUZVTPBN-UHFFFAOYSA-N
• SMILES： S=C1C=C(C(=O)O)C=C(C#N)N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 359
• XLogP3: 0
• Topological Polar Surface Area: 105

Additional information on 2-Cyano-6-mercaptoisonicotinic acid

Professional Introduction to 2-Cyano-6-mercaptoisonicotinic Acid (CAS No. 1804514-21-3)

2-Cyano-6-mercaptoisonicotinic acid, identified by the chemical compound code CAS No. 1804514-21-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the isonicotinic acid derivatives family, characterized by its unique structural and functional properties. The presence of both cyano and thiol groups in its molecular structure imparts distinct reactivity and biological potential, making it a valuable candidate for further research and development.

The molecular formula of 2-Cyano-6-mercaptoisonicotinic acid is C₆H₄N₂O₂S, reflecting its composition of carbon, hydrogen, nitrogen, oxygen, and sulfur atoms. The cyano group (-CN) at the 2-position and the thiol group (-SH) at the 6-position contribute to its versatile chemical behavior. These functional groups enable various chemical transformations, including nucleophilic substitution reactions, which are pivotal in synthetic organic chemistry. The isonicotinic acid core structure further enhances its potential as a building block for more complex molecules.

In recent years, 2-Cyano-6-mercaptoisonicotinic acid has been explored for its pharmacological properties. Studies have indicated that this compound exhibits promising activities against certain bacterial strains, particularly those resistant to conventional antibiotics. The thiol group, known for its ability to form disulfide bonds and interact with biological thiols, plays a crucial role in modulating enzyme activity and protein-protein interactions. This feature makes it an attractive scaffold for developing novel antimicrobial agents.

Moreover, the cyano group in 2-Cyano-6-mercaptoisonicotinic acid contributes to its ability to participate in hydrogen bonding and π-stacking interactions, which are essential for drug-receptor binding affinity. These interactions are critical for designing molecules with high selectivity and efficacy. Recent computational studies have demonstrated that derivatives of this compound can effectively target bacterial enzymes involved in DNA replication and transcription, offering a potential therapeutic strategy against drug-resistant pathogens.

The synthesis of 2-Cyano-6-mercaptoisonicotinic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic addition reactions followed by cyclization and functional group modifications. Advanced techniques such as transition metal catalysis have been employed to optimize these processes, reducing reaction times and improving overall efficiency.

From a medicinal chemistry perspective, the structural features of 2-Cyano-6-mercaptoisonicotinic acid make it a versatile intermediate for drug discovery programs. Researchers have leveraged its scaffold to develop libraries of analogs with enhanced pharmacological profiles. These analogs are being evaluated for their potential applications in treating infections caused by multidrug-resistant bacteria. The ability to modify both the cyano and thiol groups allows for fine-tuning of biological activity, enabling the design of molecules with improved pharmacokinetic properties.

The biological activity of 2-Cyano-6-mercaptoisonicotinic acid has also been investigated in vitro and in vivo models. Preliminary results suggest that it exhibits inhibitory effects on bacterial growth without significant toxicity to mammalian cells. This selectivity is attributed to the differences in binding affinities between the compound and bacterial versus human enzymes. Further studies are underway to elucidate the mechanisms underlying its antimicrobial action and to identify any potential off-target effects.

The development of new antibiotics is a critical challenge in modern medicine due to the rise of antibiotic-resistant strains. Compounds like 2-Cyano-6-mercaptoisonicotinic acid offer hope by providing novel chemical entities that can overcome existing resistance mechanisms. By targeting essential bacterial processes, such as DNA gyrase inhibition or RNA polymerase blockade, these compounds can serve as effective alternatives to conventional antibiotics.

In conclusion, 2-Cyano-6-mercaptoisonicotinic acid (CAS No. 1804514-21-3) represents a promising candidate for therapeutic applications in antimicrobial therapy. Its unique structural features, combined with its synthetic accessibility, make it an invaluable asset in pharmaceutical research. Ongoing studies aim to fully harness its potential by optimizing its chemical structure and evaluating its safety profile in clinical settings.